1-[11-hydroxy-2-[4-[4-hydroxy-2-[1-hydroxy-3-(3-methyl-1,7-dioxaspiro[5.5]undecan-2-yl)butyl]-3-methylidenespiro[4a,7,8,8a-tetrahydro-4H-pyrano[3,2-b]pyran-6,5'-oxolane]-2'-yl]but-3-en-2-yl]-4-methyl-1,7-dioxaspiro[5.5]undec-4-en-8-yl]propan-2-one

• IUPAC Name: 1-[11-hydroxy-2-[4-[4-hydroxy-2-[1-hydroxy-3-(3-methyl-1,7-dioxaspiro[5.5]undecan-2-yl)butyl]-3-methylidenespiro[4a,7,8,8a-tetrahydro-4H-pyrano[3,2-b]pyran-6,5'-oxolane]-2'-yl]but-3-en-2-yl]-4-methyl-1,7-dioxaspiro[5.5]undec-4-en-8-yl]propan-2-one
• InChI: InChI=1S/C43H66O11/c1-25-21-35(52-43(24-25)36(46)12-11-32(51-43)23-29(5)44)26(2)9-10-31-14-18-42(50-31)19-15-34-40(54-42)37(47)30(6)39(49-34)33(45)22-28(4)38-27(3)13-17-41(53-38)16-7-8-20-48-41/h9-10,24,26-28,31-40,45-47H,6-8,11-23H2,1-5H3
• InChI Key: NJOGICJCSWVJKS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2(CCCCO2)OC1C(C)CC(C3C(=C)C(C4C(O3)CCC5(O4)CCC(O5)C=CC(C)C6CC(=CC7(O6)C(CCC(O7)CC(=O)C)O)C)O)O
• Molecular Formula: C43H66O11
• Molecular Weight: 759.0 g/mol

Description

1-[11-hydroxy-2-[4-[4-hydroxy-2-[1-hydroxy-3-(3-methyl-1,7-dioxaspiro[5.5]undecan-2-yl)butyl]-3-methylidenespiro[4a,7,8,8a-tetrahydro-4H-pyrano[3,2-b]pyran-6,5'-oxolane]-2'-yl]but-3-en-2-yl]-4-methyl-1,7-dioxaspiro[5.5]undec-4-en-8-yl]propan-2-one is a natural product found in Prorocentrum lima with data available.

Scientific Research Applications

• Synthesis of 1,7-Dioxaspiro[5.5]undecanes

  • Research shows that 5-Hydroxy-1,7-dioxaspiro[5.5]undec-3-en-2-ones can be synthesized from reactions between 2-lithiated 2-benzenesulfonyltetrahydropyrans and 5-hydroxybutenolides. This method confirms the potential for creating complex structures like the one mentioned (Baylis et al., 1993).

• Chemical Ecology Applications

  • The major component of the rectal glandular extract and volatile emission of male Bactrocera cacuminatus, a fruit fly species, is identified as racemic 1,7-dioxaspiro[5.5]undecane. This highlights the application of such compounds in understanding insect behavior and ecology (Krohn et al., 1991).

• Pheromone Synthesis

  • Both enantiomers of 1,7-dioxaspiro[5.5]undecane, key pheromone components of the olive fruit fly, have been synthesized using intramolecular asymmetric oxyselenenylation. This demonstrates its application in creating synthetic pheromones for agricultural or ecological studies (Uchiyama et al., 2001).

• Drug Precursor Synthesis

  • A study discusses the synthesis of 2,4-Di(lithio-oxy)penta-1,3-diene and its condensation with tetrahydropyran-2-one, resulting in the creation of 2-methyl- and 2,3-dimethyl-1,7-dioxaspiro [5.5] undec-2-en-4-one, which are potential precursors for drug compounds like milbemycin β3 (Attwood et al., 1981).

• Crystallographic Studies

  • The structures of various 1,7-dioxaspiro[5.5]undecane derivatives have been determined through X-ray crystallography, offering insights into their molecular configuration and potential interactions with biological systems (Brimble et al., 1997).

• Antibacterial Applications

  • Novel chemical constituents from Senecio cannabifolius, including derivatives of 1,7-dioxaspiro[5.5]undecane, have shown antibacterial activities against Staphylococcus aureus and Bacillus subtilis, suggesting potential medicinal applications (Wu et al., 2006).